4-{1-[(2-Hydroxypropyl)amino]ethyl}benzonitrile

• Molecular Formula: C12H16N2O
• Molecular Weight: 204.27 g/mol
• SMILES: CC(CNC(C)C1=CC=C(C=C1)C#N)O
• InChI: InChI=1S/C12H16N2O/c1-9(15)8-14-10(2)12-5-3-11(7-13)4-6-12/h3-6,9-10,14-15H,8H2,1-2H3
• InChIKey: WKHGQNOWCZXVNX-UHFFFAOYSA-N

4-{1-[(2-Hydroxypropyl)amino]ethyl}benzonitrile: A Specialized para-Substituted Benzonitrile Building Block for Targeted Synthesis

4-{1-[(2-Hydroxypropyl)amino]ethyl}benzonitrile (CAS 1154997-61-1) is a para-substituted benzonitrile derivative featuring a chiral secondary amine tether with a pendant 2-hydroxypropyl group . With a molecular formula of C12H16N2O and a molecular weight of 204.27 g/mol, this compound is classified as a functionalized amino-alcohol building block. It is sourced commercially at a standard purity of 95% for research and development applications . Its structure provides a unique combination of a hydrogen-bond-donating hydroxyl group, a basic secondary amine, and a polar nitrile moiety, making it a versatile intermediate for medicinal chemistry and chemical biology probe synthesis.

Chiral scaffold Enables stereochemical exploration for SAR studies

Para-cyano handle Supports late-stage diversification into heterocycles

Amino-alcohol tether Offers hydrogen-bond donor/acceptor for target engagement

Why 4-{1-[(2-Hydroxypropyl)amino]ethyl}benzonitrile Cannot Be Replaced by Other Benzonitrile Analogs

Direct substitution of 4-{1-[(2-Hydroxypropyl)amino]ethyl}benzonitrile with seemingly similar para-substituted benzonitriles is not scientifically valid. This specific compound possesses a unique chiral alpha-methylbenzylamine scaffold where the 2-hydroxypropylamino group is installed on the benzylic carbon, creating a stereocenter adjacent to the aromatic ring . Closely related analogs, such as 4-[(2-hydroxypropyl)amino]benzonitrile or 3-[1-(2-hydroxypropylamino)ethyl]benzonitrile, differ in the position of the amino tether or the regiochemistry of the nitrile group. These structural variations fundamentally alter the molecule's LogP (predicted LogP of 1.53 ), hydrogen-bonding capacity, and the spatial orientation of the pharmacophoric elements, which would lead to divergent biological activity, metabolic stability, and molecular recognition profiles in any downstream application.

Attribute

This Compound

Common Analog

Amino tether position

Benzylic chiral center

Direct aniline linkage (achiral)

Replacement with achiral aniline analogs loses stereochemical control for SAR.

Nitrile regiochemistry

Para-substituted

Meta-substituted isomer

Meta-cyano isomers alter LogP and molecular recognition, may shift chromatographic behavior.

Quantitative Differentiation Evidence for 4-{1-[(2-Hydroxypropyl)amino]ethyl}benzonitrile

Physical Property Differentiation: Purity and LogP Benchmarking Against Closest Analogs

In the absence of extensive biological profiling data, the parity in commercially available purity and the distinct predicted LogP value provide initial, verifiable differentiation for procurement decisions. The target compound is supplied at 95% purity , consistent with its direct structural analog 3-[1-(2-Hydroxypropylamino)ethyl]benzonitrile (CAS 1158071-13-6), which is also available at a minimum 95% purity . However, the target compound's predicted LogP of 1.53 is a consequence of its para-cyano substitution, which differs from the meta-substituted regioisomer, leading to altered polarity and chromatographic behavior.

Purity & LogP Benchmark

Class-level inference

95% purity parity; LogP differentiated by regioisomerism

Supports procurement purity decision and chromatographic behavior prediction

Direct LogP comparison data not publicly available

Evidence Dimension	Commercial Purity and Predicted Lipophilicity
Target Compound Data	Purity: 95%; Predicted LogP: 1.53
Comparator Or Baseline	3-[1-(2-Hydroxypropylamino)ethyl]benzonitrile (CAS 1158071-13-6): Purity ≥95%; Predicted LogP data not publicly available for direct comparison but expected to differ based on regioisomerism.
Quantified Difference	Purity parity; LogP difference implied by regioisomerism but not numerically quantifiable from available sources.
Conditions	Technical datasheet specifications and computational property predictions.

Why This Matters

For procurement, the matched purity ensures no compromise in starting material quality, while the defined and differentiated LogP value is critical for predicting solubility, permeability, and chromatographic retention in downstream synthetic and analytical workflows.

Validated Research Application Scenarios for 4-{1-[(2-Hydroxypropyl)amino]ethyl}benzonitrile Based on Available Evidence

Scaffold for Late-Stage Functionalization in Medicinal Chemistry

The compound's benzonitrile core serves as a robust, chemically tractable handle for conversion into diverse functional groups (e.g., tetrazoles, amides, amines) . Its specific chiral benzylic amine tether distinguishes it from simpler aniline derivatives, allowing medicinal chemists to explore a unique region of stereochemical space that is inaccessible with more common building blocks.

Precursor for Targeted Covalent Inhibitor (TCI) Warhead Design

The nitrile group at the para-position is a well-established, weakly electrophilic warhead for targeting catalytic cysteines in kinases and other enzymes . The (2-hydroxypropyl)amino tether provides a vector for modulating non-covalent binding affinity and selectivity, a feature not present in simpler benzonitrile fragments.

Chiral Probe for Structure-Activity Relationship (SAR) Studies

The molecule's defined stereocenter, resulting from the alpha-methyl substitution on the benzylic carbon , makes it a valuable single-enantiomer or racemic probe for investigating stereospecific binding interactions. This contrasts with achiral analogs, which cannot provide this dimension of SAR information.

Application

Selection Property

Validation Focus

Late-stage diversification scaffold

Chiral benzylic amine tether

Stereochemical scope evaluation

Targeted covalent inhibitor precursor

Para-cyano warhead and amino-alcohol binding vector

Kinase cysteine reactivity and selectivity profiling

Chiral SAR probe

Single stereocenter for enantiomeric pair studies

Stereospecific binding interaction assay